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Compound of Interest

Compound Name: (S)-2-Bromooctane

Cat. No.: B074790

This guide provides immediate, essential safety and logistical information for the handling and
disposal of (S)-2-Bromooctane, tailored for researchers, scientists, and drug development
professionals. The following protocols are designed to ensure the safe management of this
chemical from acquisition to disposal, minimizing risks and ensuring regulatory compliance.

(S)-2-Bromooctane is a combustible liquid that causes skin and serious eye irritation.[1][2] It is
crucial to handle this substance with the appropriate personal protective equipment in a well-
ventilated area.

Physicochemical and Hazard Data

A summary of key physicochemical and hazard data for (S)-2-Bromooctane is provided below.
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Property Value

Molecular Formula CsH17Br

CAS Number 557-35-7

Appearance Colorless volatile liquid
Boiling Point 191°C (lit.)[1]

Flash Point 56.1+10.4 °C

Density 1.1+0.1 g/cm3

Health Hazards

Causes skin irritation, Causes serious eye
irritation[1][2]

Physical Hazard

Combustible liquid[1]

Environmental Hazard

Very toxic to aquatic life with long lasting
effects[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure. The

following table outlines the recommended PPE for handling (S)-2-Bromooctane.
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Protection Type Specific Recommendations

Tightly fitting safety goggles with side-shields.[1]
Eye Protection [3] A face shield may be necessary for splash
hazards.[4][5]

Chemical impermeable gloves.[1] Nitrile or butyl
Hand Protection rubber gloves are recommended; inspect before

use.[6]

] Fire/flame resistant and impervious clothing,
Body Protection
such as a lab coat.[1][3]

Handle in a well-ventilated place.[1] If exposure
Respiratory Protection limits are exceeded or irritation is experienced,

use a full-face respirator.[1][3]

Operational Plan: Step-by-Step Handling and
Disposal

The following workflow provides a logical sequence for the safe handling and disposal of (S)-2-
Bromooctane in a laboratory setting.
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Workflow for Safe Handiing of (S)-2-Bromooctane

Click to download full resolution via product page
Caption: A step-by-step workflow for the safe handling of (S)-2-Bromooctane.
Experimental Protocols
Handling Protocol:

* Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in the
table above.[1] All work should be conducted in a properly functioning chemical fume hood.

[1]
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» Weighing and Transferring: Carefully weigh and transfer (S)-2-Bromooctane in the fume
hood to minimize vapor inhalation. Use non-sparking tools.[1]

e Reaction: If used in a reaction, ensure the apparatus is securely clamped and that any
potential for splash or aerosol generation is minimized.

Storage Protocol:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from heat, sparks, open flames, and hot surfaces.[1]
o Store separately from incompatible materials, such as strong oxidizing agents.[7]
Spill Management Protocol:
e Minor Spills:
o Eliminate all ignition sources.[8]
o Absorb the spill with an inert, non-combustible material like sand or vermiculite.[6]

o Collect the absorbed material using spark-proof tools and place it into a sealed, labeled
container for hazardous waste.[1][9]

o Clean the spill area thoroughly.
e Major Spills:
o Evacuate the area immediately.[10]
o Isolate the spill area for at least 25 meters (75 feet) in all directions.[8]
o Call emergency services.[8][10]
Disposal Protocol:

o Waste Segregation: (S)-2-Bromooctane is a halogenated organic compound and must be
collected in a designated waste container for halogenated organic waste.[9] Do not mix with
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non-halogenated waste.[9]

o Container: Use a clearly labeled, leak-proof container.[9][11] The label should clearly state
"Halogenated Organic Waste" and list the contents.[9]

o Storage of Waste: Store the sealed waste container in a designated, well-ventilated satellite
accumulation area away from ignition sources.[9]

» Final Disposal: Arrange for disposal through a licensed hazardous waste disposal company.
[2] The recommended method is controlled incineration with flue gas scrubbing.

o Contaminated Materials: Any materials used to clean up spills or contaminated PPE should
also be disposed of as hazardous waste. Empty containers should be triple-rinsed, with the
first rinse collected as hazardous waste, before being punctured and disposed of or recycled.
[11]

Emergency First Aid Procedures

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation o o ) i )
artificial respiration and seek immediate medical

attention.[1]

Immediately remove contaminated clothing.[1]
) Wash the affected area with soap and plenty of
Skin Contact .
water for at least 15 minutes.[1][12] Seek

medical attention if irritation occurs.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[1]

Eye Contact [12] Remove contact lenses if present and easy
to do so.[1] Seek immediate medical attention.
[1][12]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

